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Compound of Interest

Compound Name: H-Phe(4-I)-OH

Cat. No.: B556542 Get Quote

An In-depth Technical Guide to 4-Iodo-L-phenylalanine

Introduction
4-Iodo-L-phenylalanine is a non-natural amino acid derivative that serves as a versatile tool in

biochemical research, drug discovery, and peptide synthesis.[1][2] Its structure, featuring an

iodine atom on the phenyl ring, provides a unique reactive handle for various chemical

modifications, making it a valuable building block for creating complex biomolecules with

enhanced or novel properties.[1][3] This technical guide provides a comprehensive overview of

4-Iodo-L-phenylalanine, including its chemical properties, structure, and key applications, with

a focus on its utility for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
The chemical identity of 4-Iodo-L-phenylalanine is established by its unique structure and

identifiers. It is the L-enantiomer of 4-iodophenylalanine.[4][5]

IUPAC Name: (2S)-2-amino-3-(4-iodophenyl)propanoic acid[4][6]

CAS Number: 24250-85-9[4][6][7][8]

Molecular Formula: C₉H₁₀INO₂[7][8]

SMILES: N--INVALID-LINK--C(O)=O[7]
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InChI Key: PZNQZSRPDOEBMS-QMMMGPOBSA-N[4][7]

The structure consists of a central alpha-carbon bonded to an amino group, a carboxyl group, a

hydrogen atom, and a benzyl group that is substituted with an iodine atom at the para (4)

position of the phenyl ring.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 4-Iodo-L-phenylalanine is presented below. These

properties are critical for its application in experimental settings.

Property Value Reference(s)

Molecular Weight 291.09 g/mol [5][7]

Appearance White to off-white powder [7][8]

Purity ≥98% (TLC, HPLC) [7][8]

Melting Point ~240-256 °C [5][8]

Optical Rotation
[a]D20 = -6.5 ± 2º (c=2 in 80%

AcOH)
[8]

Solubility
Partly miscible with water.

Soluble in DMSO, Acetone.
[5][8]

Storage Temperature -20°C for long-term storage [5][7]

Key Applications in Research and Development
4-Iodo-L-phenylalanine's unique structure makes it a valuable component in several advanced

research areas.

Peptide Synthesis and Modification: It is widely used as a building block in solid-phase

peptide synthesis.[3] The iodine atom acts as a versatile handle for post-synthetic

modifications through cross-coupling reactions like the Suzuki-Miyaura coupling, allowing for

the attachment of various functional groups, fluorescent tags, or other biomolecules.[2][9]

This enables the creation of peptides with tailored properties, such as enhanced stability or

binding affinity.[2]
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Drug Development: In pharmaceutical research, this compound is used to design novel

therapeutics.[1][3] Its incorporation into drug candidates can enhance efficacy, target

specificity, and biological activity.[1] It has shown potential in cancer research, where it can

have a cytostatic effect on malignant cells and enhance radiosensitivity.[10]

Radiolabeling and Imaging: The iodine atom can be replaced with radioisotopes of iodine

(e.g., ¹³¹I), transforming a peptide or molecule containing this amino acid into a radiotracer.[2]

This is a critical application for developing targeted radiopharmaceuticals for diagnostic

imaging techniques like single-photon emission computed tomography (SPECT) and for

radionuclide therapy, particularly in oncology.[2][11]

Biochemical and Structural Research: As an unnatural amino acid, it is used to probe protein

structure and function.[1][5] Its incorporation can modulate the conformation and interactions

of a peptide, providing insights into biological processes.[2] Spectroscopic techniques, such

as X-ray Absorption Near-Edge Structure (XANES), have been used to study the atomic

interactions involving the iodine atom within crystal structures of the compound.[11]

Experimental Protocols
Representative Synthesis: Ullman-type Coupling for
Azide Introduction
While multiple synthetic routes exist, one common application involves modifying 4-Iodo-L-

phenylalanine after protecting its functional groups. The following protocol is a representative

example of a subsequent reaction (Ullman-type coupling) that utilizes the iodine atom as a

reactive site for introducing an azide group, a method often preferred for its safety over other

azidation techniques.[9]

Objective: To synthesize N-Boc-4-azido-L-phenylalanine from N-Boc-4-iodo-L-phenylalanine.

Materials:

N-Boc-4-iodo-L-phenylalanine

Sodium Azide (NaN₃)

Sodium L-ascorbate
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Copper(I) Iodide (CuI)

N,N'-Dimethylethylenediamine (DMEDA)

Dimethyl Sulfoxide (DMSO)

Ethyl Acetate

Saturated aqueous NaCl (brine)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-Boc-4-iodo-L-phenylalanine (1.0 eq) in

DMSO.

Addition of Reagents: To the solution, add sodium azide (NaN₃, 2.0 eq), sodium L-ascorbate

(0.2 eq), and Copper(I) iodide (CuI, 0.1 eq).

Initiation: Add N,N'-Dimethylethylenediamine (DMEDA, 0.2 eq) to the reaction mixture.

Reaction Conditions: Heat the mixture to 60°C and stir vigorously under an inert atmosphere

(e.g., Argon or Nitrogen) for 12-24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and dilute with

ethyl acetate.

Extraction: Wash the organic layer sequentially with water and then with brine.

Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude N-Boc-4-azido-L-phenylalanine using flash column

chromatography on silica gel.

Characterization Methods
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The identity and purity of 4-Iodo-L-phenylalanine and its derivatives are typically confirmed

using a suite of analytical techniques:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the

chemical structure.[12][13]

Mass Spectrometry (MS): Provides accurate molecular weight determination.[8]

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

compound.[8]

Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.[13]

Workflow Visualization
The following diagram illustrates a generalized workflow for the incorporation and subsequent

modification of 4-Iodo-L-phenylalanine in peptide synthesis, a primary application for this

compound.

Peptide Synthesis

Post-Synthetic Modification
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Click to download full resolution via product page

Caption: Workflow for peptide modification using 4-Iodo-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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